methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate
Overview
Description
Methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate (TBC) is a small organic molecule with a variety of applications in biological and chemical research. It is used as a reagent in the synthesis of other compounds and as a substrate in enzyme assays. TBC has been studied extensively for its biochemical and physiological effects, and its potential applications in laboratory experiments.
Scientific Research Applications
Medicinal Chemistry: Synthesis of Heterocyclic Compounds
D-Glucopyranuronic acid, methyl ester, tetrabenzoate: is utilized in the synthesis of medicinally important heterocyclic compounds. These compounds are significant due to their extensive use in pharmaceuticals, particularly as they form the core structure for many drugs . The ability to create diverse heterocyclic frameworks using this compound is crucial for developing new medications with potential therapeutic effects.
Drug Delivery Systems: Albumin-Drug Conjugates
The compound serves as a precursor in the formation of albumin-drug conjugates (ADCs). These ADCs are designed to improve the pharmacokinetic properties of anti-tumor drugs, enhancing their delivery and efficacy. The conjugation to albumin, a protein with a long half-life and preferential tumor distribution, is a promising approach in targeted cancer therapy .
Organic Synthesis: Copolymer Synthesis
In organic synthesis, D-Glucopyranuronic acid, methyl ester, tetrabenzoate is used for the synthesis of copolymers. Copolymers have a wide range of applications, including the creation of new materials with unique properties for industrial use .
Antioxidants: Synthesis and Application
This compound is instrumental in synthesizing antioxidants. Antioxidants play a vital role in protecting cells from oxidative damage, which is linked to various diseases, including cancer and heart disease. The synthetic antioxidants derived from this compound could be used in food preservation and pharmaceuticals .
Corrosion Inhibitors: Development and Usage
The compound’s derivatives are explored as corrosion inhibitors. These inhibitors are essential in protecting metals and alloys from corrosion, thereby extending the life of structures and machinery in industrial settings .
Dyestuff Industry: Colorant Synthesis
D-Glucopyranuronic acid, methyl ester, tetrabenzoate: is used in the dyestuff industry for the synthesis of colorants. These colorants are used in textiles, inks, and paints, providing a wide range of colors and hues for various applications .
Sanitizers: Formulation of Sanitizing Agents
The compound is also used in the formulation of sanitizers. Given the importance of hygiene and sanitation, especially in healthcare settings, the development of effective sanitizing agents is crucial. The compound’s derivatives can be tailored to enhance the antimicrobial properties of sanitizers .
Pharmacokinetics: Bioanalytical Method Development
In pharmacokinetics, the compound is used to develop bioanalytical methods for evaluating the ADME/PK (Absorption, Distribution, Metabolism, Excretion/Pharmacokinetics) properties of drugs. This is particularly important for understanding the behavior of new drug candidates in the body .
properties
IUPAC Name |
methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H28O11/c1-41-34(40)28-26(42-30(36)22-14-6-2-7-15-22)27(43-31(37)23-16-8-3-9-17-23)29(44-32(38)24-18-10-4-11-19-24)35(45-28)46-33(39)25-20-12-5-13-21-25/h2-21,26-29,35H,1H3/t26-,27-,28-,29+,35?/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCSADDLHGRKXCS-NPWNUQMOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C(C(C(C(O1)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1[C@H]([C@@H]([C@H](C(O1)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H28O11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60471914 |
Source
|
| Record name | Methyl 1,2,3,4-tetra-O-benzoyl-D-glucopyranuronate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60471914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
624.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate | |
CAS RN |
201789-32-4 |
Source
|
| Record name | D-Glucopyranuronic acid, methyl ester, 1,2,3,4-tetrabenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=201789-32-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 1,2,3,4-tetra-O-benzoyl-D-glucopyranuronate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60471914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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